5-Isothiocyanatoalrestatin
Catalog No.
S594518
CAS No.
103904-10-5
M.F
C15H8N2O4S
M. Wt
312.3 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
103904-10-5
Product Name
5-Isothiocyanatoalrestatin
IUPAC Name
2-(5-isothiocyanato-1,3-dioxobenzo[de]isoquinolin-2-yl)acetic acid
Molecular Formula
C15H8N2O4S
Molecular Weight
312.3 g/mol
InChI
InChI=1S/C15H8N2O4S/c18-12(19)6-17-14(20)10-3-1-2-8-4-9(16-7-22)5-11(13(8)10)15(17)21/h1-5H,6H2,(H,18,19)
InChI Key
VBBIZCNBONOCLL-UHFFFAOYSA-N
SMILES
C1=CC2=CC(=CC3=C2C(=C1)C(=O)N(C3=O)CC(=O)O)N=C=S
Synonyms
5-isothiocyanatoalrestatin
Canonical SMILES
C1=CC2=CC(=CC3=C2C(=C1)C(=O)N(C3=O)CC(=O)O)N=C=S
XLogP3
3.1
Other CAS
103904-10-5
Dates
Modify: 2023-07-20
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